Cas no 899965-63-0 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide)

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide is a heterocyclic compound featuring a benzothiazole core linked to a dihydropyrimidinone moiety via a sulfanylacetamide bridge. This structure imparts potential biological activity, particularly in medicinal chemistry applications, due to the presence of multiple pharmacophoric elements. The benzothiazole and dihydropyrimidinone scaffolds are known for their roles in enzyme inhibition and receptor modulation, suggesting utility in drug discovery. The compound's synthetic versatility allows for further derivatization, enhancing its applicability in structure-activity relationship studies. Its well-defined molecular architecture also facilitates mechanistic investigations in biochemical systems.
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide structure
899965-63-0 structure
Product Name:N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
CAS No:899965-63-0
MF:C20H16N4O2S2
MW:408.496641159058
CID:5491706
Update Time:2025-06-25

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(1,6-Dihydro-6-oxo-4-phenyl-2-pyrimidinyl)thio]-N-(6-methyl-2-benzothiazolyl)acetamide
    • N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
    • Inchi: 1S/C20H16N4O2S2/c1-12-7-8-14-16(9-12)28-20(21-14)24-18(26)11-27-19-22-15(10-17(25)23-19)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,21,24,26)(H,22,23,25)
    • InChI Key: SUIHTTJJYHYJJF-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC=C(C)C=C2S1)(=O)CSC1NC(=O)C=C(C2=CC=CC=C2)N=1

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Pricemore >>

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N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Related Literature

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 899965-63-0): An Overview of Its Structure, Properties, and Applications

N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 899965-63-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide is composed of a benzothiazole moiety, a pyrimidine ring, and a sulfanylacetamide group. These structural elements contribute to its diverse chemical properties and biological activities. The benzothiazole ring is known for its ability to interact with various biological targets, while the pyrimidine ring provides additional functional groups that can enhance the compound's pharmacological profile.

Recent studies have highlighted the potential of N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-y l)sulfanylacetamide has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines and mediators, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of N-(6-methyl-1,3-benzothiazol -2 - yl) - 2 - ( 6 - oxo - 4 - phenyl - 1 , 6 - dihydropyrimidin - 2 - yl ) sulfanylacetamide have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

Furthermore, the safety profile of N-(6-methyl - 1 , 3 - benzothiazol - 2 - yl ) - 2 - ( 6 - oxo - 4 - phenyl - 1 , 6 - dihydropyrimidin - 2 - yl ) sulfanylacetamide has been evaluated in preclinical studies. Results indicate that it exhibits low toxicity at therapeutic doses, which is an important consideration for drug development. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, N-(6-methyl - 1 , 3 - benzothiazol - 2 - yl ) - 2 - ( 6 - oxo - 4 - phenyl - 1 , 6 - dihydropyrimidin - 2 - yl ) sulfanylacetamide (CAS No. 899965-63-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.

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